Cas no 13083-37-9 (2H-Benzimidazole-2-thione,1,3-dihydro-1-[2-(4-pyridinyl)ethyl]-)

2H-Benzimidazole-2-thione,1,3-dihydro-1-[2-(4-pyridinyl)ethyl]- structure
13083-37-9 structure
Product Name:2H-Benzimidazole-2-thione,1,3-dihydro-1-[2-(4-pyridinyl)ethyl]-
CAS No:13083-37-9
MF:C14H13N3S
MW:255.338121175766
CID:171842
PubChem ID:3032601
Update Time:2025-04-19

2H-Benzimidazole-2-thione,1,3-dihydro-1-[2-(4-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazole-2-thione,1,3-dihydro-1-[2-(4-pyridinyl)ethyl]-
    • 2-mercapto-1-(beta-4-pyridethyl)benzimidazole
    • 3-(2-pyridin-4-ylethyl)-1H-benzimidazole-2-thione
    • 1-(2-(4-Pyridyl)ethyl)-2-benzimidazolethiol
    • 2-BENZIMIDAZOLETHIOL, 1-(2-(4-PYRIDYL)ETHYL)-
    • 2-Benzimidazolethiol, 1-[2-(4-pyridyl)ethyl]-
    • 2-Mercapto-1-(2-(4-pyridyl)ethyl)benzimidazole
    • 2-mercapto-1-[2-(4-pyridyl)-ethyl]-benzimidazole
    • Mercaptopyridethyl benzimidazole
    • 1-[2-(4-Pyridyl)ethyl]-1H-benzimidazole-2-thiol
    • 1,3-Dihydro-1-[2-(4-pyridinyl)ethyl]-2H-benzimidazole-2-thione
    • 2H-Benzimidazole-2-thione,3-dihydro-1-[2-(4-pyridinyl)ethyl]-
    • GLGXJLSKHKTERR-UHFFFAOYSA-N
    • 2-Mercapto-1-(beta-4-pyridylethyl) benzimidazole
    • DTXSID90156762
    • NSC-112742
    • NSC 112742
    • 2-Mercapto-1-(beta-(4-pyridyl)ethyl)benzimidazole
    • 2-mercapto-1-(beta-pyridylethyl)benzimidazole
    • SMR001573870
    • 13083-37-9
    • NSC112742
    • CHEMBL1703243
    • 2-Mercapto-1-(.beta.-4-pyridylethyl) benzimidazole
    • 1-[2-(4-Pyridinyl)ethyl]-1,3-dihydro-2H-benzimidazole-2-thione #
    • 2H-Benzimidazole-2-thione, 1,3-dihydro-1-[2-(4-pyridinyl)ethyl]-
    • 2H-Benzimidazole-2-thione, 1,3-dihydro-1-(2-(4-pyridinyl)ethyl)-
    • MLS002706464
    • Inchi: 1S/C14H13N3S/c18-14-16-12-3-1-2-4-13(12)17(14)10-7-11-5-8-15-9-6-11/h1-6,8-9H,7,10H2,(H,16,18)
    • InChI Key: GLGXJLSKHKTERR-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=CC=CC=2N1CCC1C=CN=CC=1

Computed Properties

  • Exact Mass: 255.08319
  • Monoisotopic Mass: 255.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • Density: 1.2109 (rough estimate)
  • Boiling Point: 440.2°Cat760mmHg
  • Flash Point: 220°C
  • Refractive Index: 1.5700 (estimate)
  • PSA: 30.71
  • LogP: 3.33660
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